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Compound of Interest

Compound Name: NIR-797 isothiocyanate

Cat. No.: B15554533 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of NIR-797 isothiocyanate is paramount for ensuring laboratory safety, experimental

integrity, and regulatory compliance. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to support your critical

work with this near-infrared fluorescent dye.

NIR-797 isothiocyanate is a valuable tool in various research applications due to its

fluorescent properties. However, like all isothiocyanates, it requires careful handling to mitigate

potential hazards. This document outlines the necessary personal protective equipment (PPE),

step-by-step handling and disposal protocols, and summarizes key safety data to empower you

to work safely and effectively.

Essential Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure to NIR-
797 isothiocyanate. The following equipment is mandatory when handling this compound in

both solid and solution forms.
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PPE Category Required Equipment Specifications and Use

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required at all times. A full-face

shield must be worn over the

goggles when there is a risk of

splashing or when handling the

powder.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are

recommended. Double-gloving

is a best practice. It is crucial

to change gloves immediately

if they become contaminated.

Body Protection Laboratory Coat

A buttoned, full-length

laboratory coat must be worn

to protect skin and personal

clothing.

Respiratory Protection N95 Respirator or equivalent

An N95-rated respirator or

higher should be worn when

handling the solid powder to

prevent inhalation of fine

particles. All weighing and

solution preparation of the

powder should be conducted

in a certified chemical fume

hood.[1]

Quantitative Safety Data
While specific quantitative safety data for NIR-797 isothiocyanate is limited, information for

related isothiocyanate compounds provides a basis for safe handling practices.

Glove Compatibility and Breakthrough Time (Estimated)

There is no specific breakthrough time data available for NIR-797 isothiocyanate. The

following table provides general guidance for nitrile gloves with similar chemical classes. It is
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imperative to treat this as an estimate and to change gloves immediately upon any suspected

contact.

Glove Material
Chemical Class
(analogy)

Breakthrough Time
(minutes)

Recommendation

Nitrile
General

Isothiocyanates
> 480 (for many)

Recommended for

splash protection. Not

for prolonged

immersion.

Latex
General

Isothiocyanates
Variable, often poor Not Recommended

Occupational Exposure Limits (OELs)

No specific Occupational Exposure Limits (OELs) have been established for NIR-797
isothiocyanate. Therefore, it is critical to handle this compound with the assumption that it is

potent and to minimize all potential routes of exposure.

Experimental Protocols: Safe Handling and Disposal
Adherence to standardized procedures is crucial for minimizing risks associated with NIR-797
isothiocyanate. The following protocols provide step-by-step guidance for safe handling and

disposal.

Protocol for Safe Handling of NIR-797 Isothiocyanate
Preparation and Engineering Controls:

Designate a specific area for handling NIR-797 isothiocyanate, preferably within a

certified chemical fume hood.[1]

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary materials, including PPE, before beginning work.

Weighing and Solution Preparation (Solid Form):
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Perform all weighing of the powdered NIR-797 isothiocyanate within a chemical fume

hood to prevent inhalation of airborne particles.

Use anti-static weighing paper or a container to minimize dispersal of the powder.

When dissolving the powder, add the solvent slowly to the solid to prevent splashing. Non-

sulfonated cyanine dyes, like many forms of NIR-797, may require an organic co-solvent

such as DMF or DMSO for dissolution before being added to aqueous buffers.[2]

Handling of Solutions:

Clearly label all solutions containing NIR-797 isothiocyanate with the chemical name,

concentration, date of preparation, and appropriate hazard warnings.

Keep containers tightly sealed when not in use to prevent evaporation and potential

exposure.

Post-Handling Procedures:

Decontaminate all work surfaces, equipment, and glassware that have come into contact

with NIR-797 isothiocyanate. A suitable decontamination solution is 70% ethanol followed

by distilled water.

Remove and dispose of contaminated PPE as hazardous waste.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.

Protocol for Disposal of NIR-797 Isothiocyanate Waste
All materials contaminated with NIR-797 isothiocyanate must be treated as hazardous

chemical waste and disposed of in accordance with institutional and local regulations.

Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, pipette tips, weighing

paper, and any unused solid NIR-797 isothiocyanate, in a designated, clearly labeled,

and sealed hazardous waste container.
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Liquid Waste: Collect all solutions containing NIR-797 isothiocyanate in a separate,

clearly labeled, and sealed hazardous waste container. Do not mix with other chemical

waste streams unless compatibility has been verified.

Sharps Waste: Any contaminated sharps, such as needles or razor blades, must be

disposed of in a designated sharps container for hazardous chemical waste.

Waste Neutralization (for Isothiocyanate Moiety):

For labs equipped for chemical neutralization, the isothiocyanate group can be rendered

less reactive by converting it to a thiourea derivative. This should only be performed by

trained personnel in a chemical fume hood.

Procedure: To the isothiocyanate waste solution, add a primary or secondary amine (e.g.,

an excess of a simple amine like butylamine) and stir at room temperature for several

hours. This reaction converts the isothiocyanate to a more stable thiourea. The resulting

solution should still be disposed of as hazardous chemical waste.

Caution: Never use bleach (sodium hypochlorite) to neutralize isothiocyanate waste, as

this can generate toxic gases.[3]

Final Disposal:

Arrange for the collection of all NIR-797 isothiocyanate waste by your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.

Ensure all waste containers are properly labeled with the contents and associated

hazards.

Visualizing the Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of NIR-797
isothiocyanate, from initial preparation to final disposal.
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Preparation

Handling

Post-Handling

Waste Disposal

1. Assemble PPE and Materials

2. Designate Handling Area (Fume Hood)

3. Weigh Solid in Fume Hood

4. Prepare Solution

5. Use in Experiment

6. Decontaminate Surfaces & Equipment

9. Segregate Solid & Liquid Waste

7. Dispose of Contaminated PPE

8. Wash Hands Thoroughly

10. Neutralize (Optional, Trained Personnel Only)

11. Arrange for EHS Waste Pickup

Click to download full resolution via product page

Safe handling workflow for NIR-797 isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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